Cas no 315245-07-9 (2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 315245-07-9
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• MDL: MFCD00098403
• CID: 3066504
• PubChem ID: 2738031
• Update Time: 2025-05-20

2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(2,4-dichloro-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carb onitrile
• AB00074068-01
• Cambridge id 5118543
• SR-01000408362
• CS-0316195
• 315245-07-9
• 2-amino-4-(2,4-dichlorophenyl)-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• 11N-323S
• AK-968/13210151
• 2-amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• STK870480
• AKOS016043033
• AKOS000532721
• SR-01000408362-1
• MFCD00098403
• 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• MDL： MFCD00098403
• Inchi： 1S/C16H12Cl2N2O2/c17-8-4-5-9(11(18)6-8)14-10(7-19)16(20)22-13-3-1-2-12(21)15(13)14/h4-6,14H,1-3,20H2
• InChI Key： KTIWQDVFXBVHCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C#N)=C(N)OC2CCCC(C1=2)=O)Cl

Computed Properties

• Exact Mass: 334.0275830Da
• Monoisotopic Mass: 334.0275830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Introduction to 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 315245-07-9)

2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, identified by its CAS number 315245-07-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This chromene derivative exhibits a unique structural framework characterized by an amino group, a nitrile moiety, and a dichlorophenyl substituent, which collectively contribute to its remarkable chemical and biological properties. The compound’s molecular architecture positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The chromene core of 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the presence of the amino group and the nitrile functional group enhances its potential as an intermediate in the synthesis of bioactive molecules. The dichlorophenyl substituent further modulates its electronic properties, making it an attractive scaffold for designing compounds with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel chromene derivatives with therapeutic potential. Studies have demonstrated that chromenes can exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The structural features of 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile make it a compelling candidate for investigating these properties further. For instance, the nitrile group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the amino group can engage in salt bridge formation or hydrogen bonding.

The dichlorophenyl moiety introduces electron-withdrawing effects that can influence the reactivity and binding characteristics of the compound. This feature is particularly relevant in the context of drug design, where modulating electronic properties can lead to improved pharmacokinetic profiles. Additionally, the oxo group at the 5-position of the chromene ring contributes to the compound’s rigidity and planarity, which are often desirable traits in small molecule drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in disease pathways. For example, preliminary simulations suggest that it may bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Furthermore, its ability to modulate neurotransmitter receptors has also been explored.

The synthesis of 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves multi-step organic reactions that highlight its synthetic complexity. The process typically begins with the condensation of appropriately substituted phenols or anilines with β-keto esters or ketones under acidic or basic conditions. Subsequent functionalization steps introduce the nitrile group and other substituents through reactions such as cyanation or halogenation. The final product is then purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for biological testing.

The pharmacological evaluation of 2-Amino-4-(2,4-dichlorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes with high specificity while maintaining low toxicity levels. These findings are particularly encouraging given the increasing demand for drugs with minimal side effects. Moreover，in vivo studies have shown that this compound can modulate disease-related pathways without significant off-target effects.

The structural diversity offered by 2-Amino-4-(2，4-dichlorophenyl)-5-oxyo - 5， 6， 7， 8 - tetrahy dro - 4H - chrom ene - 3 - carbo nitr ile makes it a valuable scaffold for generating libraries of compounds for high-throughput screening (HTS). By systematically modifying its substituents， researchers can explore a wide range of biological activities and identify novel drug candidates more efficiently。 This approach aligns well with modern drug discovery strategies that emphasize rapid and data-driven decision-making。

Future research directions for this compound include optimizing its synthetic route to improve yield and scalability。 Additionally， exploring its potential as an intermediate for more complex drug molecules could open up new avenues for therapeutic development。 Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this promising chromene derivative。